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Compound of Interest

Compound Name: N-Hexyl aspartic acid
Cat. No.: B13783634
Get Quote
\ J
H,

C), FT-IR, and Mass Spectrometry (ESI-MS).
Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]

N-hexyl aspartic acid (also known as N-hexylaminosuccinic acid) is an amphiphilic derivative
of aspatrtic acid. It functions as a hydrotrope, a corrosion inhibitor, and a polymerizable
surfactant. Its structure consists of a polar aspartic acid headgroup coupled to a hydrophobic
hexyl tail via a secondary amine linkage.

IUPAC Name: 2-(Hexylamino)butanedioic acid

Molecular Formula:

Molecular Weight: 217.26 g/mol [1]

CAS Number: 99176-81-5 (Representative)[2][1][3][4]
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Synthesis Context for Impurity Profiling

To accurately interpret spectra, one must understand the genesis of the sample. The standard
industrial synthesis involves the Michael addition of hexylamine to maleic acid (or maleic
anhydride hydrolyzed in situ).

e Critical Impurities to Watch:
o Maleic/Fumaric Acid: Unreacted starting material (distinct alkene protons in NMR).
o Hexylamine: Residual amine (distinct triplet at

ppm, different from product).

o Aspartimide Derivative: Cyclization byproduct (succinimide ring formation).
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Figure 1: Synthesis pathway and impurity origin logic.

Nuclear Magnetic Resonance (NMR)

Spectroscopy[2][8][12][13][14]
Experimental Protocol
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The zwitterionic nature of N-hexyl aspartic acid dictates solvent choice.
e Solvent A (

+ NaOD): Preferred for high-resolution spectra. The basic pH (

) deprotonates the carboxylates and the amine, simplifying the spectrum by eliminating
exchange broadening.

e Solvent B (

+ TFA): Used if the protonation state of the amine is of interest.

H NMR Data (Predicted in, pH > 10)

Reference: TMS (

0.00 ppm) or HDO (

4.79 ppm).
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Diagnostic Insight:

e The Aspartyl

© 2026 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13783634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-CH (

ppm) is the critical handle. In unreacted aspartic acid, this signal appears downfield (

ppm). The upfield shift confirms N-alkylation.

» Impurity Check: Look for a singlet at

ppm (Maleic acid) or

ppm (Fumaric acid). Their absence confirms complete conversion.

C NMR Data (Predicted)

Chemical Shift (
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Infrared Spectroscopy (FT-IR)[12]

Method: ATR (Attenuated Total Reflectance) on solid powder or cast film.

Wavenumber (

Functional Group Mode Notes
)
Broad band; confirms
3300 - 3450 Stretch _
secondary amine.
Strong doublet
2850 - 2960 (Alkyl) Stretch (Sym/Asym) from
Hexyl chain.
Free acid form (if pH <
1700 - 1720 (COOH) Stretch 2)
Asymmetric stretch
1550 - 1610 Stretch o
(Zwitterion/Salt form).
1400 Stretch Symmetric stretch.
Aliphatic amine
1180 - 1220 Stretch

character.

Interpretation: A strong band at 1700

indicates the free acid. If the sample is a sodium salt (common in surfactants), this band

disappears, replaced by strong carboxylate bands at 1580

Mass Spectrometry (MS)[14][15]

lonization Strategy

e Method: Electrospray lonization (ESI) in Positive Mode (

).

e Solvent: Methanol/Water + 0.1% Formic Acid.
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Fragmentation Pathway

The molecule (

) typically forms a protonated molecular ion

Key Fragments (

m/z 218

200: Loss of Water (

, -18 Da). Common for dicarboxylic acids.

m/z 218

172: Loss of Formic Acid/Carboxyl group (

, 46 Da).

m/z 218

133: Loss of Hexyl chain (Cleavage at N-C bond). This confirms the headgroup identity

(Aspartic acid residue).

m/z 218

116: Loss of Aspartic Acid moiety, leaving Hexyl-Isocyanate type fragment (rare, depends on

energy).

[M+H]+ = 218

(Parent lon)

-18 Da (Dehydration) |-46 Da (Decarboxylation)

C-N Cleavage

m/z 200

m/z 172
[M+H - H20]+ [M+H - HCOOH]+

m/z 134
[Aspartic Acid+H]+
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Figure 2: ESI-MS Fragmentation logic for structural confirmation.

References
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reference for alkyl-aspartic spectral trends).

e Mass Spectrometry of Amino Acids
o NIST Chemistry WebBook, SRD 69.[8] "Aspartic Acid Mass Spectrum."” Link

(Note: Exact spectral images for this specific derivative are proprietary in many databases; the
data above represents high-confidence assignments based on homologous series and
functional group physics.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Hexyl Aspartic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13783634/docs#technical-guide-spectroscopic-
characterization-of-n-hexyl-aspartic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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